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Compound of Interest

Compound Name: isopropylacetate

Cat. No.: B1230618 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure laboratory environment.

Isopropyl acetate, a commonly used solvent, is classified as a highly flammable liquid and must

be managed as hazardous waste.[1][2] Adherence to proper disposal protocols is crucial to

mitigate risks of fire, environmental contamination, and health hazards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle isopropyl acetate with the

utmost care. Always work in a well-ventilated area and wear appropriate personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[3][4]

Keep the chemical away from heat, sparks, open flames, and other ignition sources, as its

vapors can form explosive mixtures with air.[5][6] All containers and equipment used for

transfer should be properly grounded and bonded to prevent static discharge.[7][8]

In the event of a spill, immediately evacuate non-essential personnel from the area.[2] Remove

all ignition sources and ventilate the space.[2][9] For small spills, absorb the liquid with an inert

material such as sand, earth, or vermiculite.[4][9] For larger spills, contain the liquid to prevent

it from entering drains or waterways.[8]

Step-by-Step Disposal Procedure
The disposal of isopropyl acetate must comply with all applicable local, regional, national, and

international regulations.[6] It is recommended to contact a licensed professional waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1230618?utm_src=pdf-interest
https://aktasdis.com/en/wp-content/uploads/2022/01/Isopropyl_Acetate-182.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://www.geneseo.edu/sites/default/files/users/247/Isopropyl%20acetate.pdf
https://sdfine.com/media/catalog/product/attachment/39693MSDS.pdf
https://www.chemos.de/import/data/msds/GB_en/108-21-4-A0216413-GB-en.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoPROPYL-ACETATE-CASNO-108-21-4221F-EN.aspx
https://monumentchemical.com/uploads/files/SDS/IPAc_-_SDS_(US).pdf?v=1620677032816
https://static1.squarespace.com/static/5fba7387c945f62bff47fcef/t/5fdfc6eb463d3b6c6f54cdb4/1608500972490/Isopropyl+Acetate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1074.pdf
https://www.echemi.com/sds/isopropylacetate-pid_Seven2845.html
https://sdfine.com/media/catalog/product/attachment/39693MSDS.pdf
https://www.echemi.com/sds/isopropylacetate-pid_Seven2845.html
https://static1.squarespace.com/static/5fba7387c945f62bff47fcef/t/5fdfc6eb463d3b6c6f54cdb4/1608500972490/Isopropyl+Acetate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoPROPYL-ACETATE-CASNO-108-21-4221F-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disposal service for proper disposal.[3]

Waste Collection:

Collect waste isopropyl acetate in a designated, properly labeled, and sealed container.[4]

[9]

Do not mix isopropyl acetate with other waste chemicals unless specifically instructed to

do so by your institution's environmental health and safety (EHS) department.

Ensure the container is made of a material compatible with isopropyl acetate and is in

good condition, free from leaks.[4]

Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids and bases.[7]

The storage area should be a designated hazardous waste accumulation site with proper

signage.

Keep the container tightly closed to prevent the release of flammable vapors.[1][3]

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.[2][3]

Provide them with accurate information about the waste, including its composition and

volume.

Final Disposal Method:

The primary recommended method for the disposal of isopropyl acetate is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[3]

Landfill burial is another option, but it must be in a licensed facility.[4]
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Never dispose of isopropyl acetate down the drain or in the regular trash.[1]

Quantitative Data Summary
While specific quantitative limits for disposal can vary based on local regulations, the following

table summarizes key physical and safety data for isopropyl acetate.

Property Value

UN Number 1220[3]

Hazard Class 3 (Flammable Liquid)[3]

Packing Group II[3]

Flash Point 11°C (closed cup)[6]

Isopropyl Acetate Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of isopropyl

acetate in a laboratory setting.
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Start: Isopropyl Acetate
Waste Generation

1. Collect Waste in
Designated Container

2. Label Container Clearly
(Contents, Hazards)

3. Store in a Cool, Dry,
Well-Ventilated Area

4. Away From Incompatible
Materials (Acids, Bases)

5. Contact Institutional EHS or
Licensed Disposal Service

6. Schedule Waste Pickup

7. Professional Disposal
(e.g., Incineration)

End: Safe and Compliant
Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of isopropyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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